5lambda4-Thia-8-azaspiro[3.5]nonane 5-oxide;hydrochloride

• IUPAC Name: 5λ4-thia-8-azaspiro[3.5]nonane 5-oxide;hydrochloride
• InChI: InChI=1S/C7H13NOS.ClH/c9-10-5-4-8-6-7(10)2-1-3-7;/h8H,1-6H2;1H
• InChI Key: RKDSNQUHDLLLBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNCCS2=O.Cl
• Molecular Formula: C7H14ClNOS
• Molecular Weight: 195.71 g/mol

Description

5lambda4-Thia-8-azaspiro[3.5]nonane 5-oxide;hydrochloride, also known by its IUPAC name 5-thia-8-azaspiro [3.5]nonane 5-oxide hydrochloride, is a chemical compound with the molecular formula C7H14ClNOS and a molecular weight of 195.71. It is available in powder form.

Molecular Structure Analysis

The InChI code for 5lambda4-Thia-8-azaspiro[3.5]nonane 5-oxide;hydrochloride is 1S/C7H13NOS.ClH/c9-10-5-4-8-6-7 (10)2-1-3-7;/h8H,1-6H2;1H. This code provides a standard way to encode the molecular structure using text strings and can be used to generate a 3D structure for further analysis.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Synthesis of Sulfur-containing Spiro Compounds

One study by Reddy et al. (1993) discusses the novel synthesis of sulfur-containing spiro compounds, such as 7,11-diaryl-9-thia-2,4-diazaspiro [5,5] undecane-1,3,5-trione 9,9-dioxides. These compounds were prepared by the condensation of specific thiane dioxides with urea, hydrazine hydrate, and hydroxylamine hydrochloride, showcasing a method to create structurally diverse sulfur-containing spiro compounds with potential applications in medicinal chemistry and drug development (Reddy, Padmavathi, Seenaiah, & Padmaja, 1993).

Drug Discovery Modules

Li, Rogers-Evans, and Carreira (2013) focused on the construction of multifunctional modules for drug discovery, including the synthesis of novel thia/oxa-azaspiro[3.4]octanes. This research highlights the use of spirocycles as novel, multifunctional, and structurally diverse modules for drug discovery, emphasizing the potential of these compounds in the development of new therapeutic agents (Li, Rogers-Evans, & Carreira, 2013).

Anticancer Activity

Flefel et al. (2017) synthesized new 1-thia-azaspiro[4.5]decane derivatives and evaluated their anticancer activity against various human cancer cell lines. The study found that a number of these compounds showed moderate to high inhibition activities, underscoring the potential of these derivatives in cancer treatment (Flefel, El‐Sayed, Mohamed, El-Sofany, & Awad, 2017).

Antimicrobial Agents

Al-Ahmadi (1996) investigated the synthesis of bispiroheterocyclic systems as antimicrobial agents, highlighting the antimicrobial potential of these compounds. The study presents a method to create bispiroheterocyclic derivatives with potential use as antimicrobial agents, offering a pathway for the development of new antibiotics (Al-Ahmadi, 1996).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to prevent exposure and actions to take in case of exposure.